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Compound of Interest

Compound Name: Bromocresol Purple

Cat. No.: B057273 Get Quote

Introduction

Bromocresol Purple (BCP), systematically named 5′,5″-dibromo-o-cresolsulfophthalein, is a

triphenylmethane dye widely utilized as a pH indicator in various scientific and clinical

applications.[1][2] Its utility stems from a distinct color transition from yellow at pH 5.2 to a

vibrant purple at pH 6.8, making it an excellent choice for monitoring pH changes near

physiological levels.[1][3][4] In research and drug development, BCP is employed in cell

viability assays, microbiological culture media to detect metabolic activity, and in clinical

laboratories for measuring serum albumin concentrations. This document provides detailed

protocols for the preparation of a 0.04% BCP indicator solution, its key properties, and common

applications.

Physicochemical Properties
A summary of the key properties of Bromocresol Purple is presented below. Understanding

these characteristics is crucial for its proper handling, storage, and application.
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Property Value

Chemical Formula C₂₁H₁₆Br₂O₅S

Molecular Weight 540.22 g/mol

Appearance Purple or reddish-brown crystalline powder

pH Transition Range pH 5.2 (Yellow) to pH 6.8 (Purple/Violet)

pKa 6.3

Solubility
- Water: < 0.1% - Ethanol: Soluble - Dilute

Alkalis: Soluble

Experimental Protocols
This section details the methodologies for preparing a 0.04% (w/v) Bromocresol Purple
indicator solution. Two common protocols are provided: a simple aqueous solution and an

aqueous-ethanolic solution for applications requiring faster dissolution or a non-aqueous

component.

Materials and Equipment
Bromocresol Purple powder (CAS No: 115-40-2)

Deionized or distilled water

Reagent-grade ethanol (95%) (for Protocol 2)

Sodium Hydroxide (NaOH), 0.05 M solution (for Protocol 2)

Analytical balance

Volumetric flasks (100 mL, 500 mL, 1 L)

Graduated cylinders

Beakers
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Magnetic stirrer and stir bar

Weighing paper/boats

Spatula

Personal Protective Equipment (PPE): safety goggles, gloves, lab coat

Protocol 1: Preparation of 0.04% Aqueous Solution
This is the most common and straightforward method for preparing BCP indicator for general

use.

Procedure:

Weighing: Accurately weigh the required amount of Bromocresol Purple powder using an

analytical balance (see table below for quantities).

Initial Dissolution: Transfer the powder to a beaker containing approximately 50% of the final

desired volume of deionized water. For example, use 50 mL of water for a final 100 mL

solution.

Mixing: Place the beaker on a magnetic stirrer and mix until the powder is fully dissolved.

Gentle warming can aid dissolution, but is not always necessary.

Final Dilution: Quantitatively transfer the dissolved solution to a volumetric flask

corresponding to the final desired volume.

Volume Adjustment: Add deionized water to the volumetric flask until the meniscus reaches

the calibration mark.

Homogenization: Cap the flask and invert it several times to ensure the solution is thoroughly

mixed.

Storage: Transfer the solution to a clearly labeled reagent bottle and store at room

temperature, protected from light.

Quantitative Data for Protocol 1
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Final Volume Mass of BCP Powder Volume of Deionized Water

100 mL 0.04 g 100 mL

250 mL 0.10 g 250 mL

500 mL 0.20 g 500 mL

1 L 0.40 g 1 L

Protocol 2: Preparation of 0.04% Aqueous-Ethanolic
Solution
This method uses a small amount of ethanol and sodium hydroxide to facilitate the rapid

dissolution of Bromocresol Purple. This is particularly useful as BCP's salt form is more

soluble.

Procedure:

Weighing: Accurately weigh 0.04 g of Bromocresol Purple powder.

Solvent Preparation: In a 100 mL volumetric flask, add 1.48 mL of 0.05 M NaOH solution and

10.00 mL of 95% ethanol.

Dissolution: Transfer the weighed BCP powder into the volumetric flask containing the

NaOH/ethanol mixture. Gently swirl or warm the flask to completely dissolve the powder.

Final Dilution: Once the solid is fully dissolved, dilute the solution with distilled water up to

the 100 mL calibration mark.

Homogenization: Cap the flask and invert it multiple times to ensure a homogeneous

solution.

Storage: Store in a labeled reagent bottle at room temperature, away from light.

Safety Precautions
Bromocresol Purple may cause skin, eye, and respiratory irritation.
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Always handle the powder and solutions in a well-ventilated area or under a fume hood.

Wear appropriate PPE, including safety goggles, gloves, and a lab coat.

Ethanol is a flammable liquid; keep it away from ignition sources.

Workflow and Pathway Visualization
The following diagrams illustrate the logical workflow for preparing the indicator solution and

the chemical equilibrium pathway responsible for its color change.

Preparation Workflow

1. Weigh BCP Powder

2. Dissolve in Solvent
(Water or NaOH/Ethanol)

3. Transfer to
Volumetric Flask

4. Dilute to Final
Volume with Water

5. Mix Thoroughly

6. Store and Label
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Click to download full resolution via product page

Caption: General workflow for preparing Bromocresol Purple indicator solution.
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Caption: Signaling pathway of Bromocresol Purple's color change with pH.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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